Cas no 27538-10-9 (2-Ethyl-4-hydroxy-5-methyl-3(2H)-furanone)

• Product Name: 2-Ethyl-4-hydroxy-5-methyl-3(2H)-furanone
• CAS No: 27538-10-9
• MF: C₁₄H₂₀O₆
• MW: 284.305005073547
• MDL: MFCD00191360
• CID: 53175
• PubChem ID: 87569684
• Update Time: 2025-04-18

2-Ethyl-4-hydroxy-5-methyl-3(2H)-furanone Chemical and Physical Properties

Names and Identifiers

• Ethyl furaneol
• Homofuraneol
• 2-Ethyl-4-hydroxy-5-methyl-3(2H)furanone
• 2-Ethyl-4-hydroxy-5-methyl-3(2H)-furanone
• 2-ethyl-4-hydroxy-5-methylfuran-3-one
• EINECS 248-514-6
• 4-Hydroxy-2-Ethyl-5-mEthyl-3-Furanone
• 2-Ethyl-4-hydroxy-5-methylfuran-3(2H)-one
• Homofureanol
• 3(2H)-FURANONE, 2-ETHYL-4-HYDROXY-5-METHYL-
• 4-Hydroxy-2-ethyl-5-methyl-3(2H)-furanone
• HEMF
• 2-ethyl-4-hydroxy-5-methyl-3(2H)-furanone (homofuraneol)
• PubChem7035
• 4-HEMF
• GWCRPYGYVRXVLI-UHFFFAOYSA-N
• AN

• MDL： MFCD00191360
• Inchi： 1S/2C7H10O3/c2*1-3-5-7(9)6(8)4(2)10-5/h5,8H,3H2,1-2H3;4,9H,3H2,1-2H3
• InChI Key： IMTZVGUVUDCEHC-UHFFFAOYSA-N
• SMILES： CCC1C(=O)C(O)=C(C)O1.CCC1OC(C)C(=O)C=1O
• BRN： 1617449

Computed Properties

• Exact Mass: 156.07900
• Monoisotopic Mass: 142.062994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 17
• XLogP3: 1.2
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: Not determined
• Density: 1.137 g/mL at 25 °C(lit.)
• Melting Point: 248-249 °C
• Boiling Point: 248-249°C at 760 mmHg
• Flash Point: 184 °F
• Refractive Index: n20/D 1.512(lit.)
• PSA: 46.53000
• LogP: 1.54390
• FEMA: 3623
• Solubility: Not determined

2-Ethyl-4-hydroxy-5-methyl-3(2H)-furanone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S23; S36
• RTECS：LU4250000
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones